Cas no 2137590-64-6 (methyl 5-amino-4-(methoxymethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-4-(methoxymethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate
• CAS No: 2137590-64-6
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 6157132
• PubChem ID: 165475317
• Update Time: 2025-05-20

methyl 5-amino-4-(methoxymethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-4-(methoxymethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate
• 2137590-64-6
• EN300-1121056

• Inchi： 1S/C10H17N3O3/c1-6(2)13-9(11)7(5-15-3)8(12-13)10(14)16-4/h6H,5,11H2,1-4H3
• InChI Key： ZBEIMYAEDZXFCX-UHFFFAOYSA-N
• SMILES： O(C)CC1C(C(=O)OC)=NN(C=1N)C(C)C

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.4Ų

Additional information on methyl 5-amino-4-(methoxymethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate

Introduction to Methyl 5-amino-4-(methoxymethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate (CAS No. 2137590-64-6)

Methyl 5-amino-4-(methoxymethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate, identified by its CAS number 2137590-64-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an amino group, a methoxymethyl substituent, and an isobutyl group, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of methyl 5-amino-4-(methoxymethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate have been subjects of extensive research due to its potential role in drug development. Pyrazole derivatives are known for their ability to modulate various biological pathways, making them valuable candidates for the treatment of a wide range of diseases. The specific arrangement of functional groups in this compound suggests possible applications in inhibiting enzymes and receptors involved in inflammatory responses, metabolic disorders, and even cancer.

Recent studies have highlighted the importance of pyrazole-based compounds in the development of novel therapeutic agents. For instance, researchers have explored the use of pyrazole derivatives as scaffolds for designing molecules that can interact with biological targets with high specificity and affinity. The methoxymethyl group in methyl 5-amino-4-(methoxymethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate may play a crucial role in enhancing the solubility and bioavailability of the compound, which are critical factors for its pharmacological efficacy.

In addition to its potential therapeutic applications, methyl 5-amino-4-(methoxymethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate has been investigated for its role in chemical biology. The compound's ability to interact with biomolecules such as proteins and nucleic acids has been studied using various spectroscopic techniques. These studies have provided insights into the molecular mechanisms by which pyrazole derivatives exert their biological effects.

The development of new synthetic methodologies for pyrazole derivatives has also been a focus of research. Advanced synthetic techniques, such as transition metal-catalyzed reactions and biocatalysis, have enabled the efficient preparation of complex pyrazole structures. These advancements have not only facilitated the synthesis of methyl 5-amino-4-(methoxymethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate but also opened new avenues for exploring other related compounds with potential therapeutic value.

The pharmacokinetic properties of methyl 5-amino-4-(methoxymethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate are another area of interest. Understanding how the compound is absorbed, distributed, metabolized, and excreted by the body is essential for optimizing its therapeutic use. Preclinical studies have begun to address these questions, providing valuable data on the compound's pharmacokinetic profile.

The safety and efficacy of methyl 5-amino-4-(methoxymethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate are currently being evaluated in preclinical models. These studies aim to determine the optimal dosage and administration routes for maximizing therapeutic benefits while minimizing adverse effects. The results from these studies will be crucial in determining whether this compound progresses to human clinical trials.

The future prospects for methyl 5-amino-4-(methoxymethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate appear promising, given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanisms of action and to explore its applications in various therapeutic areas. Collaborative efforts between chemists, biologists, and clinicians will be essential in realizing the full potential of this compound.

In conclusion, methyl 5-amino-4-(methoxymethyl)-1-(propan-2-yll)-1H-pyrazole- carboxylate (CAS No. 2137590- 64- 6) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features, combined with recent findings from biological studies, suggest that it may have important applications in medicine. As research continues, the full potential of this compound is expected to become increasingly apparent, leading to new treatments for various diseases.